N~1~-(3-methoxypropyl)-4,6-dinitro-1,3-benzenediamine

• Molecular Formula: C10H14N4O5
• Molecular Weight: 270.24 g/mol
• IUPAC Name: 3-N-(3-methoxypropyl)-4,6-dinitrobenzene-1,3-diamine
• InChI: InChI=1S/C10H14N4O5/c1-19-4-2-3-12-8-5-7(11)9(13(15)16)6-10(8)14(17)18/h5-6,12H,2-4,11H2,1H3
• InChI Key: XFXKOSJAORNGQZ-UHFFFAOYSA-N
• SMILES: COCCCNC1=C(C=C(C(=C1)N)[N+](=O)[O-])[N+](=O)[O-]

Description

N~1~-(3-methoxypropyl)-4,6-dinitro-1,3-benzenediamine, also known as MNX, is a chemical compound that has been studied for its potential applications in scientific research. MNX is a nitroaromatic compound that contains both a nitro group and an amine group, making it a versatile molecule for use in various research fields.

Mechanism of Action

The mechanism of action of N~1~-(3-methoxypropyl)-4,6-dinitro-1,3-benzenediamine involves its ability to undergo a redox reaction with ROS, resulting in the formation of a highly fluorescent product. N~1~-(3-methoxypropyl)-4,6-dinitro-1,3-benzenediamine is able to selectively detect ROS in cells and tissues, making it a valuable tool for studying oxidative stress and related pathologies.
Biochemical and Physiological Effects
N~1~-(3-methoxypropyl)-4,6-dinitro-1,3-benzenediamine has been shown to have minimal toxicity and low reactivity towards biological macromolecules such as proteins and DNA. This makes it a useful tool for studying cellular processes and signaling pathways without interfering with normal cellular function. N~1~-(3-methoxypropyl)-4,6-dinitro-1,3-benzenediamine has also been shown to have anti-inflammatory properties, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N~1~-(3-methoxypropyl)-4,6-dinitro-1,3-benzenediamine in lab experiments include its high sensitivity and selectivity for ROS, its low toxicity and reactivity towards biological macromolecules, and its ease of use in fluorescence microscopy. However, N~1~-(3-methoxypropyl)-4,6-dinitro-1,3-benzenediamine has some limitations, including its limited solubility in aqueous solutions and its potential for photobleaching under certain conditions.

Future Directions

There are several future directions for the use of N~1~-(3-methoxypropyl)-4,6-dinitro-1,3-benzenediamine in scientific research. One area of interest is its potential as a diagnostic tool for the detection of oxidative stress in vivo. N~1~-(3-methoxypropyl)-4,6-dinitro-1,3-benzenediamine could be used to visualize ROS in real-time, allowing for the early detection and treatment of oxidative stress-related pathologies. Another area of interest is the development of new N~1~-(3-methoxypropyl)-4,6-dinitro-1,3-benzenediamine derivatives with improved solubility and stability, allowing for their use in a wider range of experimental conditions. Finally, N~1~-(3-methoxypropyl)-4,6-dinitro-1,3-benzenediamine could be used in combination with other fluorescent probes to study complex biological processes and signaling pathways.

Synthesis Methods

The synthesis of N~1~-(3-methoxypropyl)-4,6-dinitro-1,3-benzenediamine involves the reaction of 3-methoxypropylamine with 4,6-dinitro-1,3-benzenediamine. This reaction is typically carried out in a solvent such as ethanol or acetonitrile, under controlled conditions of temperature and pressure. The resulting product is then purified through a series of recrystallization steps, yielding a white crystalline powder that is highly pure.

Scientific Research Applications

N~1~-(3-methoxypropyl)-4,6-dinitro-1,3-benzenediamine has been studied for its potential applications in various scientific research fields, including biochemistry, pharmacology, and toxicology. One area of interest is its potential as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells and tissues. N~1~-(3-methoxypropyl)-4,6-dinitro-1,3-benzenediamine has been shown to undergo a redox reaction with ROS, resulting in a highly fluorescent product that can be visualized using fluorescence microscopy.